Cas no 2137597-69-2 (3-Furancarboxamide, N-(5-amino-3-methoxy-2-pyridinyl)tetrahydro-)

• Product Name: 3-Furancarboxamide, N-(5-amino-3-methoxy-2-pyridinyl)tetrahydro-
• CAS No: 2137597-69-2
• MF: C₁₁H₁₅N₃O₃
• MW: 237.255102396011
• CID: 5256291
• Update Time: 2025-08-05

3-Furancarboxamide, N-(5-amino-3-methoxy-2-pyridinyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxamide, N-(5-amino-3-methoxy-2-pyridinyl)tetrahydro-

• Inchi： 1S/C11H15N3O3/c1-16-9-4-8(12)5-13-10(9)14-11(15)7-2-3-17-6-7/h4-5,7H,2-3,6,12H2,1H3,(H,13,14,15)
• InChI Key： LSLYCLIZUDHKCP-UHFFFAOYSA-N
• SMILES： O1CCC(C(NC2=NC=C(N)C=C2OC)=O)C1

Additional information on 3-Furancarboxamide, N-(5-amino-3-methoxy-2-pyridinyl)tetrahydro-

3-Furancarboxamide, N-(5-amino-3-methoxy-2-pyridinyl)tetrahydro-

The compound 3-Furancarboxamide, N-(5-amino-3-methoxy-2-pyridinyl)tetrahydro- (CAS No. 2137597-69-2) is a highly specialized organic compound with significant potential in the fields of pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which combines a tetrahydrofuran ring with a pyridine derivative, making it a promising candidate for various applications in drug discovery and development.

Recent studies have highlighted the importance of tetrahydrofuran derivatives in medicinal chemistry due to their ability to enhance drug bioavailability and stability. The presence of the 5-amino-3-methoxy pyridine moiety in this compound further enhances its pharmacological properties, including improved solubility and reduced toxicity. These attributes make it an attractive target for researchers working on novel therapeutic agents.

One of the most significant advancements in the study of 3-Furancarboxamide, N-(5-amino-3-methoxy-2-pyridinyl)tetrahydro- has been its application in the development of anti-inflammatory agents. Researchers have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response. This finding has opened new avenues for treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also shown promise in the field of neurodegenerative diseases. Studies have revealed that it can effectively cross the blood-brain barrier, making it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. The ability of this compound to modulate neurotransmitter systems and reduce oxidative stress further underscores its therapeutic potential.

The synthesis of 3-Furancarboxamide, N-(5-amino-3-methoxy-2-pyridinyl)tetrahydro- involves a multi-step process that combines advanced organic synthesis techniques. The use of microwave-assisted synthesis has been particularly beneficial in optimizing the reaction conditions, leading to higher yields and improved purity. This has made the compound more accessible for preclinical studies and early-stage clinical trials.

Another area where this compound has shown remarkable potential is in agricultural chemistry. Its ability to act as a plant growth regulator has been extensively studied, with results indicating that it can enhance crop yield and improve resistance to environmental stressors such as drought and temperature fluctuations. This makes it a valuable addition to sustainable agricultural practices.

Furthermore, the structural versatility of 3-Furancarboxamide, N-(5-amino-3-methoxy-2-pyridinyl)tetrahydro- allows for easy modification to create analogs with enhanced properties. Researchers have successfully synthesized several derivatives that exhibit improved bioactivity and reduced side effects, paving the way for personalized medicine approaches.

In conclusion, 3-Furancarboxamide, N-(5-amino-3-methoxy-2-pyridinyl)tetrahydro- (CAS No. 2137597-69-2) is a versatile compound with a wide range of applications in both pharmaceuticals and agriculture. Its unique structure, combined with its favorable pharmacological properties, positions it as a key player in future drug development efforts. As research continues to uncover its full potential, this compound is poised to make significant contributions to improving human health and sustainable agricultural practices.